Cas no 899789-51-6 (Chrysocauloflavone I)

Chrysocauloflavone I structure
Chrysocauloflavone I structure
Product Name:Chrysocauloflavone I
CAS No:899789-51-6
MF:C30H20O10
MW:540.473809242249
CID:4670275
PubChem ID:154790996
Update Time:2024-10-26

Chrysocauloflavone I Chemical and Physical Properties

Names and Identifiers

    • Chrysocauloflavone I
    • 2-[4-[[5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl]oxy]phenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
    • 4H-1-Benzopyran-4-one, 3-[4-(3,4-dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)phenoxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)- (9CI)
    • AKOS040762702
    • 899789-51-6
    • Inchi: 1S/C30H20O10/c31-16-5-1-15(2-6-16)29-30(28(37)27-21(35)10-18(33)12-25(27)40-29)38-19-7-3-14(4-8-19)23-13-22(36)26-20(34)9-17(32)11-24(26)39-23/h1-12,23,31-35H,13H2
    • InChI Key: LYCITTYNRZICCB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC(=CC=2O)O)OC(C2C=CC(O)=CC=2)=C1OC1C=CC(C2CC(=O)C3C(=CC(=CC=3O)O)O2)=CC=1

Computed Properties

  • Exact Mass: 540.10564683g/mol
  • Monoisotopic Mass: 540.10564683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 4
  • Complexity: 981
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Color/Form: Yellow powder

Chrysocauloflavone I Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5499-5 mg
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899789-51-6 98%
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¥ 4,890 2023-07-11
TargetMol Chemicals
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TargetMol Chemicals
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¥ 4890 2024-07-20
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¥ 7430 2024-07-20
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